![molecular formula C29H30ClNO6 B303674 Diethyl 4-(4-chlorophenyl)-7-(3-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate](/img/structure/B303674.png)
Diethyl 4-(4-chlorophenyl)-7-(3-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Diethyl 4-(4-chlorophenyl)-7-(3-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate, commonly known as CCK-8, is a chemical compound that has been widely used in scientific research for its unique properties. CCK-8 is a synthetic peptide that has been found to be a potent and selective agonist of the cholecystokinin (CCK) receptor. The CCK receptor plays an important role in the regulation of feeding behavior, anxiety, and pain perception.
Mechanism of Action
Diethyl 4-(4-chlorophenyl)-7-(3-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate-8 exerts its effects by binding to the this compound receptor, which is a G protein-coupled receptor. Upon binding to the receptor, this compound-8 activates a signaling cascade that leads to the release of various neurotransmitters and neuropeptides, including dopamine, serotonin, and neuropeptide Y. These neurotransmitters and neuropeptides then mediate the effects of this compound-8 on feeding behavior, anxiety, and pain perception.
Biochemical and Physiological Effects:
This compound-8 has been found to have a wide range of biochemical and physiological effects. One of the most important effects of this compound-8 is its ability to regulate feeding behavior. This compound-8 has been found to decrease food intake and increase satiety in both animals and humans. This compound-8 has also been found to have anxiolytic and analgesic effects, which may be mediated through its effects on the release of neurotransmitters and neuropeptides.
Advantages and Limitations for Lab Experiments
One of the main advantages of using Diethyl 4-(4-chlorophenyl)-7-(3-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate-8 in lab experiments is its specificity for the this compound receptor. This compound-8 has been found to be a highly selective agonist of the this compound receptor, which allows for the investigation of the specific effects of this compound receptor activation. However, one of the limitations of using this compound-8 in lab experiments is its relatively short half-life, which may limit its effectiveness in certain experimental settings.
Future Directions
There are many potential future directions for the use of Diethyl 4-(4-chlorophenyl)-7-(3-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate-8 in scientific research. One potential direction is the investigation of the effects of this compound-8 on other physiological and biochemical processes, such as memory and learning. Another potential direction is the development of new this compound receptor agonists and antagonists for the treatment of various disorders, such as anxiety and depression. Additionally, the use of this compound-8 in combination with other compounds may lead to the discovery of new therapeutic targets for various diseases.
Synthesis Methods
Diethyl 4-(4-chlorophenyl)-7-(3-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate-8 can be synthesized using a variety of methods, including solid-phase peptide synthesis and solution-phase peptide synthesis. One of the most commonly used methods for synthesizing this compound-8 is the Fmoc solid-phase peptide synthesis method. This method involves the use of a resin-bound amino acid, which is then coupled with other amino acids in a stepwise manner until the desired peptide is obtained.
Scientific Research Applications
Diethyl 4-(4-chlorophenyl)-7-(3-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate-8 has been widely used in scientific research for its unique properties. One of the most important applications of this compound-8 is in the study of the this compound receptor and its role in regulating feeding behavior, anxiety, and pain perception. This compound-8 has also been used to investigate the effects of this compound receptor agonists and antagonists on various physiological and biochemical processes.
properties
Molecular Formula |
C29H30ClNO6 |
---|---|
Molecular Weight |
524 g/mol |
IUPAC Name |
diethyl 4-(4-chlorophenyl)-7-(3-methoxyphenyl)-2-methyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3,6-dicarboxylate |
InChI |
InChI=1S/C29H30ClNO6/c1-5-36-28(33)23-16(3)31-22-15-21(18-8-7-9-20(14-18)35-4)25(29(34)37-6-2)27(32)26(22)24(23)17-10-12-19(30)13-11-17/h7-14,21,24-25,31H,5-6,15H2,1-4H3 |
InChI Key |
FSEKYVOGXCJFNB-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1C(CC2=C(C1=O)C(C(=C(N2)C)C(=O)OCC)C3=CC=C(C=C3)Cl)C4=CC(=CC=C4)OC |
Canonical SMILES |
CCOC(=O)C1C(CC2=C(C1=O)C(C(=C(N2)C)C(=O)OCC)C3=CC=C(C=C3)Cl)C4=CC(=CC=C4)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.